Cas no 849052-66-0 (4-Thiazolidinecarboxylic acid, 2-[4-(acetylamino)phenyl]-, (4R)-)

• Product name: 4-Thiazolidinecarboxylic acid, 2-[4-(acetylamino)phenyl]-, (4R)-
• CAS No: 849052-66-0
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 1828639
• PubChem ID: 11242572

4-Thiazolidinecarboxylic acid, 2-[4-(acetylamino)phenyl]-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-[4-(acetylamino)phenyl]-, (4R)-
• (4R)-2-(4-Acetamidophenyl)thiazolidine-4-carboxylic acid
• 849052-66-0
• AKOS010386693

• Inchi： InChI=1S/C12H14N2O3S/c1-7(15)13-9-4-2-8(3-5-9)11-14-10(6-18-11)12(16)17/h2-5,10-11,14H,6H2,1H3,(H,13,15)(H,16,17)/t10-,11?/m0/s1
• InChI Key： UCWVNLWPXJNEEK-VUWPPUDQSA-N
• SMILES： CC(=O)NC1=CC=C(C=C1)C2NC(CS2)C(=O)O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 104Ų